Adiphene
Adiphene
Brand Name:
Vulcanchem
CAS No.:
100596-78-9
VCID:
VC20819461
InChI:
InChI=1S/C30H30N4O8/c1-3-29(19-13-7-5-8-14-19)23(37)31-27(41)33(25(29)39)21(35)17-11-12-18-22(36)34-26(40)30(4-2,24(38)32-28(34)42)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3,(H,31,37,41)(H,32,38,42)
SMILES:
CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C30H30N4O8
Molecular Weight:
574.6 g/mol
Adiphene
CAS No.: 100596-78-9
Cat. No.: VC20819461
Molecular Formula: C30H30N4O8
Molecular Weight: 574.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100596-78-9 |
|---|---|
| Molecular Formula | C30H30N4O8 |
| Molecular Weight | 574.6 g/mol |
| IUPAC Name | 5-ethyl-1-[6-(5-ethyl-2,4,6-trioxo-5-phenyl-1,3-diazinan-1-yl)-6-oxohexanoyl]-5-phenyl-1,3-diazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C30H30N4O8/c1-3-29(19-13-7-5-8-14-19)23(37)31-27(41)33(25(29)39)21(35)17-11-12-18-22(36)34-26(40)30(4-2,24(38)32-28(34)42)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3,(H,31,37,41)(H,32,38,42) |
| Standard InChI Key | KGGYJLFQFUTMDA-UHFFFAOYSA-N |
| SMILES | CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4 |
| Canonical SMILES | CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4 |
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